Cas no 100-87-8 (Benzenemethanesulfonicacid)

Benzenemethanesulfonic acid (C₇H₈O₃S) is an organosulfonic acid characterized by its strong acidity and solubility in polar solvents. Its benzenesulfonate moiety makes it a versatile intermediate in organic synthesis, particularly for sulfonation reactions and as a catalyst in esterification or alkylation processes. The compound exhibits stability under standard conditions and is often utilized in the production of dyes, pharmaceuticals, and surfactants. Its high reactivity with nucleophiles and electrophiles enables efficient functionalization of aromatic systems. Benzenemethanesulfonic acid is also valued for its role in generating sulfonate esters, which are useful in polymer chemistry and as protecting groups in multistep syntheses. Proper handling is required due to its corrosive nature.
Benzenemethanesulfonicacid structure
Benzenemethanesulfonicacid structure
Product Name:Benzenemethanesulfonicacid
CAS No:100-87-8
MF:C7H8O3S
MW:172.201621055603
CID:172671
PubChem ID:7532
Update Time:2025-10-29

Benzenemethanesulfonicacid Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanesulfonicacid
    • toluene-alpha-sulphonic acid
    • toluene-α-sulphonic acid
    • benzylsulfonic acid
    • benzylsulfonyl alcohol
    • phenylmethanesulfonic acid
    • phenylmethylsulfonyl acid
    • sulphonic acid phenyl ester
    • a-Toluenesulfonic acid (8CI)
    • Benzyl-a-sulfonic acid
    • Benzylsulfonicacid
    • Benzenemethanesulfonic acid
    • 4-11-00-00485 (Beilstein Handbook Reference)
    • 100-87-8
    • CHEMBL1171433
    • NIXKBAZVOQAHGC-UHFFFAOYSA-N
    • Q27261795
    • BRN 2208420
    • Methanesulfonic acid, phenyl-
    • BENZYLSULFONIC ACID [HSDB]
    • EINECS 202-897-6
    • SCHEMBL10433744
    • AKOS006279270
    • Toluene-alpha-sulfonic acid
    • phenylmethanesulphonic acid
    • DTXSID2059221
    • DB03297
    • NS00041325
    • BENZYL-.ALPHA.-SULFONIC ACID
    • .ALPHA.-TOLUENESULFONIC ACID
    • alpha-Toluenesulfonic acid
    • UNII-5BRP81V98H
    • SCHEMBL1749
    • HSDB 5339
    • 5BRP81V98H
    • starbld0018790
    • TOLUENE-.ALPHA.-SULPHONIC ACID
    • MDL: MFCD01657399
    • Inchi: 1S/C7H8O3S/c8-11(9,10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,8,9,10)
    • InChI Key: NIXKBAZVOQAHGC-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=CC=1)(=O)(=O)O

Computed Properties

  • Exact Mass: 172.01900
  • Monoisotopic Mass: 172.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 62.8A^2

Experimental Properties

  • Density: 1.385g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 62.75000
  • LogP: 2.15520

Benzenemethanesulfonicacid Customs Data

  • HS CODE:2904100000
  • Customs Data:

    China Customs Code:

    2904100000

    Overview:

    2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Benzenemethanesulfonicacid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1657777-5g
Phenylmethanesulfonic acid
100-87-8 98%
5g
¥30816 2023-04-17

Benzenemethanesulfonicacid Related Literature

Additional information on Benzenemethanesulfonicacid

Exploring Benzenemethanesulfonic Acid (CAS No. 100-87-8): Properties, Applications, and Industry Insights

Benzenemethanesulfonic acid (CAS No. 100-87-8) is a versatile organic compound widely recognized for its role in chemical synthesis and industrial applications. This aromatic sulfonic acid derivative, characterized by the presence of a sulfonic acid group attached to a benzene ring, serves as a critical intermediate in pharmaceuticals, agrochemicals, and specialty chemicals. Its unique chemical properties, including high solubility in water and strong acidity, make it indispensable in various synthetic pathways.

The molecular structure of Benzenemethanesulfonic acid features a benzene ring substituted with a methylsulfonyl group, contributing to its reactivity and stability under diverse conditions. Researchers and manufacturers value this compound for its ability to act as a catalyst or reagent in reactions such as esterification, alkylation, and polymerization. With the growing demand for sustainable chemical processes, 100-87-8 has gained attention for its potential in green chemistry initiatives, aligning with global trends toward eco-friendly production methods.

In the pharmaceutical industry, Benzenemethanesulfonic acid is frequently employed as a building block for active pharmaceutical ingredients (APIs). Its compatibility with drug formulation processes and ability to enhance bioavailability make it a preferred choice for developing medications targeting metabolic disorders and infectious diseases. Recent studies have also explored its utility in bioconjugation techniques, further expanding its applications in biopharmaceuticals.

The agrochemical sector utilizes 100-87-8 in the synthesis of herbicides and fungicides, where its sulfonic acid group improves the efficacy of crop protection agents. As precision agriculture gains momentum, the demand for high-purity Benzenemethanesulfonic acid has surged, driven by the need for advanced formulations that minimize environmental impact. This trend reflects broader industry shifts toward sustainable farming practices and reduced chemical footprints.

From a commercial perspective, the global market for Benzenemethanesulfonic acid is projected to grow steadily, fueled by its expanding applications in specialty chemicals and material science. Innovations in polymer modification and surface-active agents have further cemented its position as a valuable industrial chemical. Manufacturers are increasingly focusing on optimizing production processes to meet stringent quality standards while addressing cost-efficiency challenges.

Quality control and regulatory compliance are paramount when handling CAS No. 100-87-8. Reputable suppliers adhere to Good Manufacturing Practices (GMP) and provide comprehensive technical data sheets to ensure safe handling and storage. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify the purity and consistency of Benzenemethanesulfonic acid, meeting the exacting requirements of end-users across industries.

Recent advancements in catalytic chemistry have opened new avenues for utilizing 100-87-8 in energy storage systems and renewable energy technologies. Researchers are investigating its potential as a proton conductor in fuel cells, leveraging its ionic conductivity and thermal stability. These developments align with the global push toward clean energy solutions and carbon-neutral technologies, positioning Benzenemethanesulfonic acid as a compound of future significance.

For laboratories and industrial facilities working with Benzenemethanesulfonic acid, proper handling procedures are essential. While not classified as hazardous under standard conditions, appropriate personal protective equipment (PPE) should be used when handling concentrated forms. Storage recommendations typically include keeping the compound in airtight containers away from strong oxidizers to maintain stability and prevent degradation.

The analytical characterization of CAS No. 100-87-8 involves various spectroscopic and chromatographic methods. Mass spectrometry and infrared spectroscopy are commonly used to confirm its molecular structure, while titration methods determine its acid strength. These analytical protocols ensure that Benzenemethanesulfonic acid meets the specifications required for specific applications, particularly in sensitive sectors like pharmaceutical manufacturing.

Looking ahead, the scientific community continues to explore novel derivatives of Benzenemethanesulfonic acid with enhanced properties. Molecular modifications targeting improved solubility profiles and reaction kinetics are actively being researched, potentially unlocking new applications in advanced materials and nanotechnology. These innovations demonstrate the compound's adaptability to emerging technological needs and its enduring relevance in chemical research.

In conclusion, Benzenemethanesulfonic acid (CAS No. 100-87-8) represents a cornerstone of modern chemical synthesis with multifaceted applications across industries. Its combination of chemical versatility, industrial utility, and research potential ensures its continued importance in both current manufacturing processes and future technological developments. As industries evolve toward more sustainable and efficient practices, this compound is poised to play an increasingly vital role in meeting the challenges of 21st-century chemistry.

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